Cas no 1805139-63-2 (3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide)

• Product Name: 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide
• CAS No: 1805139-63-2
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4915684
• Update Time: 2025-06-29

3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide
• 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide

• Inchi： 1S/C7H7F2N3O2/c8-6(9)2-1-3(13)12-5(4(2)10)7(11)14/h1,6H,10H2,(H2,11,14)(H,12,13)
• InChI Key： KPVZOGARRJEBCG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C(N)=O)=C1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.9
• Topological Polar Surface Area: 98.2

Additional information on 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide

Introduction to 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide (CAS No. 1805139-63-2)

3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide (CAS No. 1805139-63-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a pyridine core with functional groups that make it a promising candidate for further exploration in drug discovery and development. The presence of both amino and hydroxyl groups, alongside the unique difluoromethyl substituent, imparts distinct chemical properties that are of great interest to researchers aiming to develop novel therapeutic agents.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous bioactive molecules. Pyridine derivatives are known for their versatility in interacting with biological targets, making them valuable in the design of drugs targeting various diseases. In the case of 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide, the strategic placement of the amino group at the 3-position and the hydroxyl group at the 6-position enhances its potential as a pharmacophore. These functional groups can participate in hydrogen bonding interactions, which are crucial for binding affinity and specificity to biological receptors.

The introduction of the difluoromethyl group at the 4-position is particularly noteworthy. This substituent is known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The electron-withdrawing nature of the difluoromethyl group can also influence the electronic distribution of the molecule, potentially affecting its interaction with biological targets. Such modifications are often employed in medicinal chemistry to optimize drug-like properties, ensuring that the compound not only exhibits desirable biological activity but also possesses favorable pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes and interactions of such compounds with greater accuracy. Studies have suggested that 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide may interact with enzymes or receptors involved in critical biological pathways. For instance, its structural features could potentially make it a useful tool in investigating pathways related to inflammation, cancer, or neurological disorders. The ability to computationally model these interactions has accelerated the process of identifying promising candidates for further experimental validation.

In vitro studies have begun to explore the potential bioactivity of 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide. Preliminary data indicate that this compound may exhibit inhibitory effects on certain enzymes or receptors, although further research is necessary to fully elucidate its mechanism of action. The combination of computational predictions and experimental validation is essential for understanding how this molecule interacts with biological systems and whether it can be developed into a lead compound for drug development.

The synthesis of 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Techniques such as multi-step organic synthesis, coupled with purification methods like column chromatography or recrystallization, are commonly employed to obtain the desired product. The successful synthesis of this compound underscores the growing capability of synthetic chemists to create complex molecules tailored for specific biological applications.

The potential applications of 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide extend beyond mere academic research. Its structural features make it a versatile building block for more complex drug candidates. By modifying additional functional groups or incorporating it into larger molecular frameworks, researchers can explore new therapeutic possibilities. The compound’s unique combination of electronic and steric properties may also make it useful in developing probes for biochemical assays or as a starting point for structure-based drug design.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide represents one such molecule that holds promise for addressing unmet medical needs. Its development from a synthetic target into a potential therapeutic agent is a testament to the interdisciplinary nature of modern pharmaceutical research, where chemistry meets biology and computational science.

In conclusion, 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxamide (CAS No. 1805139-63-2) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and predicted bioactivity make it an attractive candidate for further research and development. As scientists continue to uncover new ways to harness its properties, this molecule may play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.